Cas no 2248371-49-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2248371-49-3
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate
- EN300-6516993
-
- Inchi: 1S/C15H5F4NO4/c16-8-5-9(17)12(19)10(11(8)18)15(23)24-20-13(21)6-3-1-2-4-7(6)14(20)22/h1-5H
- InChI Key: HYGAHSPQRNSKLU-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F)F)F
Computed Properties
- Exact Mass: 339.01547029g/mol
- Monoisotopic Mass: 339.01547029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 63.7Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516993-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 0.1g |
$150.0 | 2023-05-31 | ||
| Enamine | EN300-6516993-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 0.25g |
$156.0 | 2023-05-31 | ||
| Enamine | EN300-6516993-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 0.5g |
$163.0 | 2023-05-31 | ||
| Enamine | EN300-6516993-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 1g |
$169.0 | 2023-05-31 | ||
| Enamine | EN300-6516993-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 2.5g |
$332.0 | 2023-05-31 | ||
| Enamine | EN300-6516993-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 5g |
$493.0 | 2023-05-31 | ||
| Enamine | EN300-6516993-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate |
2248371-49-3 | 10g |
$733.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate (CAS No. 2248371-49-3)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate, with the CAS number 2248371-49-3, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features and potential applications in various scientific and pharmaceutical contexts. The molecule consists of an isoindole core with a tetrafluorobenzoate substituent, which imparts distinct chemical and biological properties.
The isoindole scaffold is a well-known motif in organic synthesis and pharmaceutical research due to its versatile reactivity and biological activity. The presence of the tetrafluorobenzoate group adds an additional layer of complexity and functionality to the molecule. Fluorinated compounds are of particular interest in drug design due to their enhanced metabolic stability and altered pharmacokinetic properties. These attributes make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate a promising candidate for further investigation in the development of novel therapeutic agents.
Recent studies have explored the potential applications of this compound in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has highlighted the ability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate to modulate specific protein-protein interactions involved in cellular signaling pathways. This modulation can have significant implications for the treatment of diseases such as cancer and neurodegenerative disorders.
In addition to its biological activity, the compound's chemical properties have been extensively studied. The isoindole core provides a rigid and planar structure that can facilitate specific binding interactions with target proteins. The tetrafluorobenzoate substituent enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. These characteristics are crucial for designing drugs that can effectively reach their intended targets within the body.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate has been optimized using modern synthetic techniques. One common approach involves the reaction of an appropriate isoindole derivative with a tetrafluorobenzoic acid chloride or anhydride. This method allows for high yields and purity of the final product. The synthetic route can be further refined to incorporate additional functional groups or modifications that may enhance the compound's biological activity or pharmacological profile.
Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related isoindole derivative for the treatment of advanced solid tumors demonstrated favorable outcomes in terms of tumor response rates and patient survival. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate may also exhibit similar therapeutic potential.
The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate extend beyond traditional drug development. The compound's unique properties make it suitable for use in various diagnostic tools and imaging agents. For instance, its high lipophilicity and stability can be leveraged to create targeted imaging probes for non-invasive monitoring of disease progression or treatment response.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate (CAS No. 2248371-49-3) represents a fascinating molecule with a wide range of potential applications in both research and clinical settings. Its unique structural features and chemical properties make it an attractive candidate for further exploration in drug discovery and development. As ongoing research continues to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
2248371-49-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,5,6-tetrafluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)